Cas no 122142-14-7 (5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride)

• Product Name: 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride
• CAS No: 122142-14-7
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 4688776
• Update Time: 2025-05-20

5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride

• Inchi： 1S/C9H10F3NO.ClH/c1-6-2-3-8(7(13)4-6)14-5-9(10,11)12;/h2-4H,5,13H2,1H3;1H
• InChI Key： DXJGXJGERXNADS-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=CC(C)=CC=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride

Comprehensive Overview of 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride (CAS No. 122142-14-7)

5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride (CAS No. 122142-14-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethoxy and aniline functional groups, has garnered attention for its potential in drug discovery and material science. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for fluorinated compounds like 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as an intermediate in synthesizing active pharmaceutical ingredients (APIs). The compound's trifluoroethoxy group is a key structural motif often associated with improved lipophilicity and membrane permeability, traits highly sought after in modern drug design.

The synthesis of 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride involves multi-step organic reactions, including etherification and amination processes. Its CAS No. 122142-14-7 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable manufacturing. Companies are increasingly adopting eco-friendly synthesis routes to minimize waste and reduce environmental impact. The 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride market is also influenced by advancements in flow chemistry and continuous processing, which offer scalability and cost-efficiency.

Frequently asked questions about 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride include its storage conditions, solubility profile, and compatibility with other reagents. Proper handling under inert atmospheres and low-temperature storage are recommended to maintain its stability. The compound is typically soluble in polar solvents like methanol and dimethyl sulfoxide (DMSO), making it versatile for various experimental setups.

In the context of AI-driven drug discovery, 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride has been explored as a building block for machine learning-based molecular design. Its structural features are often incorporated into virtual screening libraries to identify novel therapeutic candidates. This intersection of computational chemistry and traditional synthesis highlights its relevance in cutting-edge research.

Regulatory frameworks such as REACH and FDA guidelines emphasize the need for rigorous safety assessments of chemical intermediates like 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride. Manufacturers must provide detailed safety data sheets (SDS) and ensure compliance with global standards. This proactive approach fosters trust among end-users and promotes responsible usage across industries.

Looking ahead, the applications of 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline hydrochloride are expected to expand into nanotechnology and bioconjugation. Its ability to serve as a linker or modifier in functional materials opens new avenues for innovation. Collaborative efforts between academia and industry will likely drive further advancements, solidifying its position as a valuable tool in scientific progress.